N-[(4-Thiophen-3-ylthiophen-2-yl)methyl]cyclobutanecarboxamide

• IUPAC Name: N-[(4-thiophen-3-ylthiophen-2-yl)methyl]cyclobutanecarboxamide
• InChI: InChI=1S/C14H15NOS2/c16-14(10-2-1-3-10)15-7-13-6-12(9-18-13)11-4-5-17-8-11/h4-6,8-10H,1-3,7H2,(H,15,16)
• InChI Key: HUOWSDCKANSEAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NCC2=CC(=CS2)C3=CSC=C3
• Molecular Formula: C14H15NOS2
• Molecular Weight: 277.4 g/mol

Description

Thiophene is a five-membered heterocyclic compound containing a sulfur atom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary depending on their structure and the biological target. For example, some thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

The safety and hazards of thiophene derivatives can vary depending on their structure. It’s important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

Thiophene derivatives continue to be a topic of interest for medicinal chemists due to their wide range of biological activities. Future research may focus on the synthesis of new thiophene derivatives with improved pharmacological properties.